Cas no 68914-97-6 (Benzene,2,4-dichloro-1-(2-chlorophenoxy)-)

Benzene,2,4-dichloro-1-(2-chlorophenoxy)- structure
68914-97-6 structure
Product Name:Benzene,2,4-dichloro-1-(2-chlorophenoxy)-
CAS No:68914-97-6
MF:C12H7Cl3O
MW:273.542380571365
CID:525664
PubChem ID:92379
Update Time:2025-04-19

Benzene,2,4-dichloro-1-(2-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2,4-dichloro-1-(2-chlorophenoxy)-
    • 2,4-dichloro-1-(2-chlorophenoxy)benzene
    • 2,2',4-Trichlorodiphenyl ether
    • 68914-97-6
    • UNII-1E9NFN871T
    • Q27252320
    • DTXSID20218988
    • PCDE 17
    • 1E9NFN871T
    • Benzene, 2,4-dichloro-1-(2-chlorophenyoxy)-
    • Inchi: 1S/C12H7Cl3O/c13-8-5-6-12(10(15)7-8)16-11-4-2-1-3-9(11)14/h1-7H
    • InChI Key: YXMNUPKWUMIZAV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC=CC=1Cl)Cl

Computed Properties

  • Exact Mass: 271.95641
  • Monoisotopic Mass: 271.956248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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